DNP-L-isoleucine
DNP-L-isoleucine
Brand Name:
Vulcanchem
CAS No.:
1655-56-7
VCID:
VC21266087
InChI:
InChI=1S/C12H15N3O6/c1-3-7(2)11(12(16)17)13-9-5-4-8(14(18)19)6-10(9)15(20)21/h4-7,11,13H,3H2,1-2H3,(H,16,17)
SMILES:
CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C12H15N3O6
Molecular Weight:
297.26 g/mol
DNP-L-isoleucine
CAS No.: 1655-56-7
Cat. No.: VC21266087
Molecular Formula: C12H15N3O6
Molecular Weight: 297.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1655-56-7 |
|---|---|
| Molecular Formula | C12H15N3O6 |
| Molecular Weight | 297.26 g/mol |
| IUPAC Name | 2-(2,4-dinitroanilino)-3-methylpentanoic acid |
| Standard InChI | InChI=1S/C12H15N3O6/c1-3-7(2)11(12(16)17)13-9-5-4-8(14(18)19)6-10(9)15(20)21/h4-7,11,13H,3H2,1-2H3,(H,16,17) |
| Standard InChI Key | PCZSORDQCDENOD-UHFFFAOYSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] |
| SMILES | CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] |
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